Cas no 117719-10-5 (2-Amino-5-bromo-3-(ethylamino)pyrazine)

• Product Name: 2-Amino-5-bromo-3-(ethylamino)pyrazine
• CAS No: 117719-10-5
• MF: C₆H₉BrN₄
• MW: 217.066459417343
• MDL: MFCD08460062
• CID: 132842
• PubChem ID: 45789617
• Update Time: 2025-05-21

2-Amino-5-bromo-3-(ethylamino)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromo-3-(ethylamino)pyrazine
• 2, 3-Pyrazinediamine, 5-bromo-N³-ethyl-
• 5-bromo-3-N-ethylpyrazine-2,3-diamine
• AKOS015854886
• 5-Bromo-N~3~-ethylpyrazine-2,3-diamine
• CS-0324865
• FT-0645754
• 117719-10-5
• FS-3289
• DTXSID10671902
• 6-bromo-N2-ethylpyrazine-2,3-diamine
• 2,3-Pyrazinediamine,5-bromo-N3-ethyl-
• 6-bromo-2-N-ethylpyrazine-2,3-diamine
• DB-061043

• MDL： MFCD08460062
• Inchi： 1S/C6H9BrN4/c1-2-9-6-5(8)10-3-4(7)11-6/h3H,2H2,1H3,(H2,8,10)(H,9,11)
• InChI Key： FYOJEGNMDFDYBZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)NCC)N

Computed Properties

• Exact Mass: 216.00100
• Monoisotopic Mass: 216.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8A^2
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 329°C at 760 mmHg
• Flash Point: 152.8±27.9 °C
• Refractive Index: 1.668
• PSA: 63.83000
• LogP: 1.90730
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Amino-5-bromo-3-(ethylamino)pyrazine Security Information

• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P280
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-Amino-5-bromo-3-(ethylamino)pyrazine

2-Amino-5-bromo-3-(ethylamino)pyrazine: A Comprehensive Overview

The compound 2-Amino-5-bromo-3-(ethylamino)pyrazine, identified by the CAS number 117719-10-5, is a significant molecule in the field of organic chemistry, particularly within the realm of pyrazine derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains, including pharmacology, materials science, and organic synthesis.

The synthesis of 2-Amino-5-bromo-3-(ethylamino)pyrazine involves a series of carefully orchestrated chemical reactions, often leveraging advanced methodologies such as microwave-assisted synthesis or catalytic processes. Recent studies have highlighted the efficiency of these techniques in achieving high yields and purity levels, making this compound more accessible for research and industrial applications.

Structurally, 2-Amino-5-bromo-3-(ethylamino)pyrazine features a pyrazine ring system with substituents at positions 2, 3, and 5. The amino group at position 2 and the ethylamino group at position 3 contribute to the molecule's electronic properties, while the bromine atom at position 5 introduces a degree of halogenation that can influence reactivity and stability. This combination makes the compound a versatile building block for further chemical transformations.

In terms of chemical properties, 2-Amino-5-bromo-3-(ethylamino)pyrazine exhibits notable thermal stability and solubility in polar solvents, which are advantageous for its use in various chemical reactions. Recent research has explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of potential drug candidates targeting specific biological pathways.

The application of 2-Amino-5-bromo-3-(ethylamino)pyrazine extends beyond traditional organic synthesis. Its unique electronic configuration makes it a promising candidate for use in materials science, particularly in the development of novel semiconducting materials or functional polymers. Emerging studies have demonstrated its potential in enhancing the electrical properties of organic electronics, paving the way for innovative technological applications.

Beyond its chemical significance, 2-Amino-5-bromo-3-(ethylamino)pyrazine has also been investigated for its biological activity. Preclinical studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, indicating its potential as an antitumor agent. However, further research is required to fully understand its mechanisms of action and to evaluate its suitability for clinical applications.

The study of 2-Amino-5-bromo-3-(ethylamino)pyrazine continues to evolve with advancements in analytical techniques and computational modeling. Researchers are increasingly utilizing computational methods to predict the compound's behavior under various conditions, enabling more efficient experimental designs and hypothesis testing.

In conclusion, CAS No. 117719-10-5, or 2-Amino-5-bromo-3-(ethylamino)pyrazine, stands as a testament to the intricate beauty and utility of pyrazine derivatives in modern chemistry. Its structural versatility, combined with its promising applications across multiple disciplines, ensures that this compound will remain a focal point for scientific exploration for years to come.